3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one

• IUPAC Name: 3-hydroxy-3-[[methyl(prop-2-enyl)amino]methyl]-1-[(4-propan-2-ylphenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C20H30N2O2/c1-5-12-21(4)15-20(24)11-6-13-22(19(20)23)14-17-7-9-18(10-8-17)16(2)3/h5,7-10,16,24H,1,6,11-15H2,2-4H3
• InChI Key: JRWJDIPLLUKZPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCCC(C2=O)(CN(C)CC=C)O
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

3-{[Allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one, also known as AMP, is a chemical compound that has been studied extensively in scientific research. This compound has shown great potential in various fields, including medicinal chemistry, neuroscience, and pharmacology. In

Mechanism of Action

3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one acts as a positive allosteric modulator of the mu-opioid receptor. This receptor is involved in the regulation of pain, reward, and addiction. By binding to the mu-opioid receptor, this compound enhances the activity of endogenous opioids, such as endorphins, which are involved in the regulation of pain and mood. This mechanism of action may explain the analgesic and neuroprotective effects of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may contribute to its analgesic and reward-related effects. This compound has also been shown to decrease the release of glutamate, an excitatory neurotransmitter that is involved in the regulation of pain and mood. Additionally, this compound has been shown to increase levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one in lab experiments is its specificity for the mu-opioid receptor. This allows researchers to study the effects of mu-opioid receptor activation without the confounding effects of other opioid receptors. Additionally, this compound has been shown to have good bioavailability and can be administered orally. One limitation of using this compound in lab experiments is its potential for abuse. As a positive allosteric modulator of the mu-opioid receptor, this compound has the potential to enhance the effects of opioids, such as morphine, which may lead to addiction and abuse.

Future Directions

There are several future directions for research on 3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one. One area of interest is the development of this compound analogs that have improved pharmacokinetic properties and reduced potential for abuse. Additionally, further studies are needed to explore the potential therapeutic applications of this compound in the treatment of neurodegenerative and inflammatory diseases. Finally, more research is needed to understand the long-term effects of this compound on the brain and body, particularly with regard to its potential for addiction and abuse.
Conclusion
In conclusion, this compound is a chemical compound that has shown great potential in scientific research. Its specificity for the mu-opioid receptor makes it a valuable tool for studying the effects of mu-opioid receptor activation. Additionally, its potential therapeutic applications in the treatment of neurodegenerative and inflammatory diseases make it an exciting area of research. However, further studies are needed to understand the long-term effects of this compound on the brain and body, particularly with regard to its potential for addiction and abuse.

Synthesis Methods

The synthesis of 3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one involves the reaction of an allylamine with a ketone. The reaction is carried out in the presence of a strong base, such as sodium hydride, and a solvent, such as dimethylformamide. The resulting product is then purified using column chromatography. This method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

3-{[allyl(methyl)amino]methyl}-3-hydroxy-1-(4-isopropylbenzyl)piperidin-2-one has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. This compound has also shown promise as an analgesic and may be useful in the treatment of chronic pain. Additionally, this compound has been studied for its potential anti-inflammatory effects and may be useful in the treatment of inflammatory diseases, such as rheumatoid arthritis.